Cyclobutanone, 3-(4-chlorophenyl)-2,2-dimethyl-

• CAS No.: 89451-88-7
• Molecular Formula: C12H13ClO
• Molecular Weight: 208.68 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-2,2-dimethylcyclobutan-1-one
• InChI: InChI=1S/C12H13ClO/c1-12(2)10(7-11(12)14)8-3-5-9(13)6-4-8/h3-6,10H,7H2,1-2H3
• InChI Key: JYEZBOSVTHMTQK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CC1=O)C2=CC=C(C=C2)Cl)C

Description

Cyclobutanone, 3-(4-chlorophenyl)-2,2-dimethyl- is a useful research compound. Its molecular formula is C12H13ClO and its molecular weight is 208.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.91 g (0.04 mol) of sodium is dissolved in 100 ml of ethanol and, at 20° C., 10.5 g (0.036 mol) of 1-bromo-1-(4-chlorophenyl)-2,2-dimethyl-3-butanone in 20 ml of ethanol are added. The reaction mixture is stirred at 20° C. for about 15 hours, diluted with water and neutralized. It is extracted with methylene chloride, dried with sodium sulphate and the solvent is distilled off from the filtrate under waterpump vacuum. The residue is purified by distillation under high vacuum. 4.8 g (65% of theory) of 2,2-dimethyl-3-(4-chlorophenyl)cyclobutanone of boiling point 98° to 107° C./0.05 mbar are obtained.